Cas no 899940-76-2 (5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899940-76-2
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 5489728
• Update Time: 2025-07-14

5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(3,4-dimethoxyphenyl)-1-[(2-methylphenyl)methyl]triazole-4-carboxamide
• 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H21N5O3/c1-12-6-4-5-7-13(12)11-24-18(20)17(22-23-24)19(25)21-14-8-9-15(26-2)16(10-14)27-3/h4-10H,11,20H2,1-3H3,(H,21,25)
• InChI Key： LGLPRMXVPJIQRC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)C(N)=C(C(NC2=CC=C(OC)C(OC)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-76-2)

5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 899940-76-2, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, a carboxamide moiety, and aromatic rings with methoxy and methyl substituents, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide incorporates elements that are known to interact favorably with biological targets. The triazole ring itself is a key pharmacophore that has been extensively studied for its ability to modulate various biological pathways. Specifically, triazole derivatives have shown potential in inhibiting enzymes and receptors involved in inflammatory responses, microbial infections, and even cancer progression. The aromatic rings in this compound contribute to its binding affinity by providing hydrophobic interactions and π-stacking capabilities with protein targets.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate immune responses and inflammation. The 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide structure aligns well with this trend due to its ability to interact with key immunomodulatory targets. Studies have suggested that compounds with similar scaffolds may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. This makes 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide a potential lead compound for the development of anti-inflammatory therapies.

The 3,4-dimethoxyphenyl substituent in the molecule is particularly noteworthy as it can enhance the solubility and bioavailability of the compound while also contributing to its binding interactions. Methoxy groups are known to increase metabolic stability by protecting the molecule from rapid degradation by cytochrome P450 enzymes. Additionally, the 2-methylphenyl group provides further hydrophobic interactions and can influence the compound's pharmacokinetic properties. These features make 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide an attractive candidate for further optimization in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have been particularly useful in understanding how 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide interacts with target proteins. These studies have revealed that the compound can bind to several key enzymes involved in inflammation and infection pathways. For instance, preliminary docking simulations suggest that it may inhibit lipoxygenase (LOX) and cyclooxygenase (COX), which are critical for producing inflammatory mediators.

The carboxamide group at the 4-position of the triazole ring is another important feature that contributes to the compound's biological activity. Carboxamides are known to form hydrogen bonds with polar residues on protein surfaces, enhancing binding affinity. This group also allows for further derivatization through amide coupling reactions, which can be exploited to optimize pharmacological properties such as solubility and metabolic stability. The versatility of this functional group makes 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide a valuable scaffold for medicinal chemists.

One of the most exciting aspects of this compound is its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Current treatments for these conditions often come with significant side effects due to their non-specific targeting mechanisms. However, 5-amino-N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methyl-1H-1,23-triazole-carboxamide offers a more targeted approach by selectively modulating key inflammatory pathways without affecting other physiological processes. Early preclinical studies have shown promising results in animal models of inflammation, suggesting that it may be a viable therapeutic option for patients suffering from these debilitating conditions.

The synthesis of 5-amino-N-(3,4-dimethoxyphenyl)-carboxamide,
which highlights its complexity but also underscores its synthetic feasibility through established organic chemistry methodologies.
The use of modern synthetic techniques such as palladium-catalyzed cross-coupling reactions has made it possible to construct this intricate structure efficiently.
This accessibility is crucial for further medicinal chemistry optimization efforts aimed at improving potency
and selectivity while reducing potential side effects.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties.
These include good solubility
metabolic stability
and appropriate distribution throughout the body.
The structural features present in
5-amino-N(34dimethox pheny l)carbox amide(bold text)
,
such as hydrophobic aromatic rings
hydrophilic amide groups
and methoxy substituents
, contribute significantly towards achieving these objectives.

In conclusion, 5aminoN34dimethox pheny lcarbox amide(bold text)
<>CAS No 89994076> represents an exciting opportunity for researchers working on innovative drug discovery programs focused on treating chronic inflammatory diseases.
Its unique structural composition offers multiple points of interaction with biological targets making it a versatile scaffold for medicinal chemistry optimization efforts.
With further research into its mechanism(s)of action
and preclinical development studies underway, 5aminoN34dimethox pheny lcarbox amide(bold text)
has great potential become next generation therapeutic agent addressing unmet medical needs related inflammation related disorders.